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Introduction

Strigolactones (SLs) are a class of plant hormones that play crucial roles in regulating various
aspects of plant growth and development, including shoot branching, root architecture, and
responses to environmental stimuli.[1] The SL signaling pathway involves a series of molecular
interactions that ultimately lead to changes in gene expression. Understanding the dynamics of
SL-induced gene expression is essential for elucidating the molecular mechanisms underlying
SL functions and for developing novel strategies to modulate plant growth and stress tolerance.
This document provides a detailed protocol for quantifying the expression of SL-responsive
genes in the model plant Arabidopsis thaliana and the crop plant rice (Oryza sativa) using
Reverse Transcription-Quantitative Polymerase Chain Reaction (RT-gPCR).

Strigolactone Signaling Pathway
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The canonical strigolactone signaling pathway involves the perception of SLs by the a/3-
hydrolase receptor DWARF14 (D14).[1] Upon SL binding, D14 interacts with the F-box protein
MORE AXILLARY GROWTH 2 (MAX2) in Arabidopsis or its ortholog DWARF3 (D3) in rice.
This interaction leads to the recruitment of transcriptional repressors of the SUPPRESSOR OF
MAX2 1-LIKE (SMXL) family, such as D53 in rice. The formation of this complex results in the
ubiquitination and subsequent degradation of the SMXL repressors by the 26S proteasome.
The degradation of these repressors de-represses the transcription of downstream target
genes, leading to various physiological responses.

Click to download full resolution via product page

Caption: A simplified diagram of the strigolactone signaling pathway.

Experimental Protocols

This section provides detailed methodologies for quantifying strigolactone-induced gene
expression in Arabidopsis thaliana and rice (Oryza sativa). The synthetic strigolactone analog
GR24 is used to induce the signaling pathway.

Protocol 1: Gene Expression Analysis in Arabidopsis
thaliana Seedlings

1. Plant Material and Growth Conditions

o Surface-sterilize Arabidopsis thaliana (Col-0) seeds by soaking in 50% household bleach
with 0.05% Tween® 20 for 5-10 minutes, followed by five to seven rinses with sterile distilled

water.[2]
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Sow the sterilized seeds on 0.5x Murashige and Skoog (MS) medium containing 1.0% (w/v)
sucrose and 0.7% (w/v) agar.

Stratify the seeds at 4°C for 2-4 days in the dark to ensure uniform germination.

Grow the seedlings vertically in a growth chamber under long-day conditions (16 h light/8 h
dark) at 22°C for 10 days.[3]

. GR24 Treatment
Prepare a stock solution of GR24 in acetone.

On day 10, transfer the seedlings to a six-well plate containing liquid 0.5x MS medium for 2
hours to acclimate.[3]

Treat the seedlings with 5 uM GR24 in the liquid 0.5x MS medium.[3] Use a mock treatment
with the same concentration of acetone as a control.

Harvest whole seedlings at 2 hours and 4 hours post-treatment.[3] Immediately freeze the
samples in liquid nitrogen and store at -80°C until RNA extraction.

. RNA Extraction and cDNA Synthesis

Extract total RNA from the frozen seedlings using a suitable RNA extraction kit or a TRIzol-
based method.

To remove any contaminating genomic DNA, treat the extracted RNA with DNase I.

Synthesize first-strand cDNA from 1-2 ug of total RNA using a cDNA synthesis kit with
oligo(dT) or random hexamer primers.

. Quantitative Real-Time PCR (qPCR)
Perform qPCR using a SYBR Green-based detection method.

Prepare qPCR reactions containing cDNA template, forward and reverse primers for the
target and reference genes, and SYBR Green master mix.
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Use a qPCR program with an initial denaturation step, followed by 40 cycles of denaturation,
annealing, and extension. Include a melt curve analysis to verify the specificity of the PCR
product.

Use a suitable reference gene, such as ACTINZ2, for normalization.

(62}

. Data Analysis

Calculate the relative gene expression using the 2-AACt method.[4][5]

Protocol 2: Gene Expression Analysis in Rice (Oryza
sativa)

1. Plant Material and Growth Conditions

o Surface-sterilize rice seeds (e.g., Oryza sativa L. japonica cv. Nipponbare) and germinate
them on moist filter paper in the dark.

o Grow the seedlings hydroponically in a nutrient solution under controlled conditions (e.g., 14
h light/10 h dark photoperiod at 28°C).

2. GR24 Treatment

o Treat two-week-old rice seedlings with 10 uM GR24 added to the hydroponic solution. Use a
mock treatment with the same concentration of the solvent (e.g., acetone) as a control.

e Harvest root or shoot tissues at various time points after treatment (e.qg., 0, 6, 12, 24 hours).
[6] Immediately freeze the samples in liquid nitrogen and store at -80°C.

3. RNA Extraction, cDNA Synthesis, and qPCR

o Follow the same procedures for RNA extraction, cDNA synthesis, and qPCR as described in
Protocol 1 for Arabidopsis. Use a suitable reference gene for rice, such as UBIQUITIN.

4. Data Analysis

o Calculate the relative gene expression using the 2-AACt method.[4][5]
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Data Presentation

The following tables summarize the quantitative data on the fold change in the expression of

known strigolactone-responsive genes in Arabidopsis thaliana and rice following treatment with

GR24.

Table 1: Strigolactone-Induced Gene Expression in Arabidopsis thaliana

Data represents the fold change in gene expression in 10-day-old wild-type (Col-0) seedlings

treated with 5 uM GR24 compared to a mock-treated control.[3]

Gene ID Gene Name Fold Change (2h) Fold Change (4h)
AT1G06970 IAA19 ~2.5 ~2.0
AT4G32280 IAA29 ~2.0 ~2.0
AT2G21220 SAURG5 ~2.0 ~2.5
AT4G38860 SAUR29 ~1.8 ~1.5
AT1G29460 SAUR22 ~1.5 ~1.5
AT5G18030 SAURG1 ~1.5 ~1.5
AT4G34760 SAURS ~1.5 ~1.5
AT1G75560 HB40 ~3.0 ~2.5
AT4G18710 HB52 ~1.8 ~1.5
AT4G30080 YUC3 ~1.5 ~1.5

Table 2: Strigolactone-Induced Gene Expression in Rice (Oryza sativa)

Data represents the relative gene expression levels in the axillary buds of rice treated with

GR24 compared to a control at the same time point.[6]
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Gene 6h Treatment 12h Treatment 24h Treatment
D53 ~0.6 ~0.4 ~0.3
IPA1 ~1.5 ~2.0 ~1.5
FC1 ~1.8 ~2.2 ~15
D27 ~0.8 ~0.7 ~0.6

Experimental Workflow

The following diagram illustrates the general workflow for quantifying strigolactone-induced

gene expression.
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Caption: A flowchart of the experimental procedure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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